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Compound of Interest

Compound Name: 4-Methoxybenzoic acid

Cat. No.: B1607027

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and operational and disposal plans for handling 4-Methoxybenzoic
acid. It is intended for researchers, scientists, and drug development professionals to ensure
safe laboratory practices.

Hazard Identification and Personal Protective Equipment
(PPE)

4-Methoxybenzoic acid is a combustible powder that can cause skin, eye, and respiratory
irritation.[1][2] Ingestion is harmful.[1] Adherence to the following PPE guidelines is mandatory
to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment
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PPE Category

Recommended Equipment

Specifications

Eye/Face Protection

Safety glasses with side-

shields or goggles

Conforming to EN166 (EU) or
OSHA 29 CFR 1910.133 (US)
standards.[3][4]

Hand Protection

Chemical-resistant gloves

Nitrile or natural rubber gloves
are suitable. Inspect gloves for

integrity before each use.

Body Protection

Laboratory coat or chemical-

resistant suit

Long-sleeved clothing or a
complete suit protecting
against chemicals should be

worn.

Respiratory Protection

Dust mask or respirator

For nuisance exposures, a
P95 (US) or P1 (EU) particle
respirator is recommended.
For higher-level protection, use
an OV/AG/P99 (US) or ABEK-
P2 (EU) respirator. A NIOSH-
approved respirator should be

used when necessary.

Quantitative Data for 4-Methoxybenzoic Acid

The following table summarizes key quantitative data for 4-Methoxybenzoic acid.
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Property Value

Physical State Powder Solid

Appearance Light cream

Odor Odorless

Melting Point 181 - 186 °C/ 357.8 - 366.8 °F
Boiling Point 275 °C /527 °F @ 760 mmHg
Flash Point 185°C /365 °F

pH 3-4 (saturated solution)
Autoignition Temperature 250 °C /482 °F

Operational and Disposal Plans
Safe Handling and Operational Plan

Engineering Controls:

o Work in a well-ventilated area. For procedures that may generate dust, use a chemical fume
hood.

o Ensure that eyewash stations and safety showers are readily accessible.
Procedural Steps for Handling:

» Preparation: Before beginning work, ensure all necessary PPE is donned correctly. Prepare
all required equipment and reagents to minimize movement and the potential for spills.

e Handling: Avoid contact with skin, eyes, and clothing. Prevent the formation of dust and
aerosols.

» Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the
workday. Do not eat, drink, or smoke in the laboratory.

Storage Plan
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Store in a cool, dry, and well-ventilated area away from incompatible substances like strong
oxidizing agents.

Keep containers tightly closed when not in use.

Spill Response Plan
Minor Spill (Solid):

Alert personnel in the immediate area.
Wear appropriate PPE, including respiratory protection, gloves, and eye protection.

Gently sweep or shovel the spilled solid material into a suitable, labeled container for
disposal. Avoid generating dust.

Clean the spill area with a damp cloth or paper towel.

Place all cleanup materials into a sealed, labeled container for proper disposal.

For a major spill, or if you are not comfortable with the cleanup, evacuate the area and contact

your institution's environmental health and safety office.

Disposal Plan

Dispose of 4-Methoxybenzoic acid and any contaminated materials in accordance with
local, regional, and national regulations.

One method of disposal is to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.

Alternatively, for liquid organic acids, dilute if necessary and carefully neutralize with sodium
bicarbonate or sodium hydroxide before disposal.

Do not let the product enter drains.

Workflow for Safe Handling of 4-Methoxybenzoic
Acid
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Caption: Workflow for the safe handling of 4-Methoxybenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-4-methoxybenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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